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Compound of Interest

(2-Methyi[1,1"-biphenyl]-4-yl)
Compound Name:

acetonitrile
CAS No.: 893734-38-8

Cat. No.: B12861019

Get Quote

Technical Profile: 4'-Methyl-2-
biphenylcarbonitrile (OTBN)

CAS Registry Number: 114772-53-1 Synonyms: 4'-Methyl-2-cyanobiphenyl; OTBN; 2-(4-
Tolyl)benzonitrile Role: Pharmaceutical Intermediate (Sartan Series KSM)

Executive Summary

4'-Methyl-2-biphenylcarbonitrile (OTBN) is the structural backbone for the "Sartan" class of
antihypertensive drugs (Angiotensin Il Receptor Blockers). While not an Active Pharmaceutical
Ingredient (API) itself, it is the critical scaffold upon which the biphenyl-tetrazole
pharmacophore is constructed.

From a toxicological perspective, OTBN presents a moderate acute hazard profile (Harmful if
swallowed/inhaled) but carries significant Specific Target Organ Toxicity (STOT) and
Reproductive Toxicity warnings that necessitate strict containment in process chemistry
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environments. Its primary industrial risk lies in its conversion to the highly reactive alkylating
agent Bromo-OTBN, a step that drastically alters the safety landscape.

Chemical Identity & Physicochemical Basis

The toxicity of OTBN is governed by its lipophilic biphenyl core and the metabolic stability of its
nitrile substituent.

Property Data Relevance to Safety
Molecular Formula Ci14H12N Lipophilic organic solid.
Molecular Weight 193.24 g/mol High bioavailability potential.
) ] ) Dust generation risk

Physical State Crystalline Powder (Off-white) ]

(Inhalation hazard).[1][2]

Low melting point implies easy
Melting Point 49-53 °C sublimation/vapor generation

during drying.

) ) High membrane permeability;
B Insoluble in water; Soluble in ] )
Solubility requires organic solvents for
Methanol, Chloroform _
cleaning.

High potential for
Partition Coeff (LogP) ~4.1 bioaccumulation in fatty
tissues.

Industrial Application: The Sartan Pathway

To understand the hazard context, one must recognize where OTBN sits in the synthesis chain.
[3] It is the precursor to Bromo-OTBN (CAS 114772-54-2), a potent alkylating agent.

Critical Safety Distinction:
e OTBN (CAS 114772-53-1): Systemic toxicant, moderate reactivity.

e Bromo-OTBN (Downstream): Genotoxic impurity (GTI) concern, strong alkylator,
lachrymator.
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Visualization: Sartan Synthesis Workflow

The following diagram illustrates the transformation of OTBN into the active drug scaffold,
highlighting the escalation of chemical hazard.

Click to download full resolution via product page

Figure 1: The operational role of OTBN.[3][4][5][6][7][8][9][10][11] Note the transition to Bromo-
OTBN, where containment requirements typically increase from OEB 2/3 to OEB 4 due to
genotoxicity concerns.

Toxicological Profile

The following data synthesizes regulatory filings (ECHA, REACH) and SDS data.

Acute Toxicity

OTBN is classified as Harmful across all major routes of exposure. The nitrile group contributes
to metabolic stress, though it does not release cyanide as readily as aliphatic nitriles.

e Oral (LD50): > 300 - < 2000 mg/kg (Rat). Category 4.
e Dermal (LD50): > 1000 - < 2000 mg/kg (Rabbit). Category 4.

¢ Inhalation (LC50): Data limited, but classified as Category 4 due to particle size and systemic
absorption potential.

Specific Target Organ Toxicity (STOT)

Repeated Exposure (STOT-RE):

» Classification:Category 2 (May cause damage to organs through prolonged or repeated
exposure).

o Target Organs: Primary concerns are Hematological (Blood) and Hepatic (Liver) systems.
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e Mechanism: Chronic exposure to biphenyl nitriles often induces hepatic enzyme induction
(CYP450) and oxidative stress, leading to hepatocyte necrosis or hemolytic anemia in rodent
models.

Reproductive & Developmental Toxicity

o Classification:Category 2 (Suspected of damaging fertility or the unborn child).[1]

o Evidence: Structural analogs (biphenyls) have demonstrated potential to cross the placental
barrier. While definitive teratogenicity data for OTBN specifically is proprietary to registrants,
the "Suspected” flag mandates that pregnant personnel must not handle this substance.

Genotoxicity

o Ames Test: Generally reported as Negative for OTBN itself.

e Warning: Do not confuse with Bromo-OTBN, which is a structural alert for mutagenicity (alkyl
halide).

Mechanism of Action (Adverse Outcome Pathway)

The toxicity of OTBN is driven by its metabolic activation. The biphenyl ring is a substrate for
hydroxylation, while the nitrile moiety can undergo hydrolysis.

Visualization: Metabolic Fate & Toxicity
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Figure 2: Proposed Adverse Outcome Pathway (AOP). Toxicity is likely driven by the
accumulation of reactive oxidative metabolites if Phase Il conjugation pathways (Glutathione)
are overwhelmed.

Hazard Classification & Regulatory Status

GHS Classification (Regulation EC No 1272/2008):
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Hazard Class Category H-Code Hazard Statement

Harmful if swallowed.

Acute Tox. Oral Cat4 H302
[1][12][13]
Harmful in contact
Acute Tox. Dermal Cat4 H312 ) )
with skin.[12]
Harmful if inhaled.[1]
Acute Tox. Inhal Cat4 H332
[12][13]
) ] Causes skin irritation.
Skin Irrit. Cat2 H315
[12][13]
_ Causes serious eye
Eye Irrit. Cat 2 H319 o
irritation.[12]
Suspected of
Repro. Tox. Cat2 H361 damaging fertility or

the unborn child.

May cause damage to

organs (Blood, Liver)
STOT RE Cat2 H373 through

prolonged/repeated

exposure.

Very toxic to aquatic
Aquatic Chronic Cat1l H410 life with long lasting
effects.[1][2]

Signal Word:WARNING

Risk Management & Handling Protocols

For researchers and process chemists, the following self-validating protocols are
recommended:

Engineering Controls
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e Powder Handling: Must be performed in a Chemical Fume Hood or Vented Balance
Enclosure (VBE).

» HEPA Filtration: Required for exhaust due to the H373/H361 hazard combination.

 Static Control: The low melting point (50°C) and organic nature make dust explosions a
plausible risk; ground all equipment.

Personal Protective Equipment (PPE)

e Respiratory: N95/P2 minimum for solid handling; Half-face respirator with organic
vapor/particulate cartridges (OV/P100) recommended during reactor charging.

» Dermal: Nitrile gloves (double-gloving recommended). Note: Biphenyls can permeate latex.

o Ocular: Safety goggles.[13] Face shield if handling large quantities of wet cake.

Decontamination & Spill Response

¢ Solvent Selection: Do NOT use water alone (insoluble). Use Methanol or Ethanol for surface
decontamination, followed by a soap/water wash.

» Verification: Verify cleaning with UV light (biphenyls often fluoresce) or HPLC swab test to
ensure no carryover into subsequent batches.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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114772-53-1]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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